5-acetyl-4-(4-chlorophenyl)-6-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 5-acetyl-4-(4-chlorophenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C15H11ClN2OS/c1-8-13(9(2)19)14(12(7-17)15(20)18-8)10-3-5-11(16)6-4-10/h3-6H,1-2H3,(H,18,20)
• InChI Key: UZAADURBPQMZGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=S)N1)C#N)C2=CC=C(C=C2)Cl)C(=O)C
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol
• Solubility: >45.4 [ug/mL] (The mean of the results at pH 7.4)

Description

5-acetyl-4-(4-chlorophenyl)-6-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science. This compound is commonly referred to as ACCPN, and it belongs to the class of pyridine derivatives.

Mechanism of Action

The exact mechanism of action of ACCPN is not fully understood. However, it is believed to exert its anticancer effects by inducing apoptosis in cancer cells. This is achieved through the activation of caspase enzymes, which are responsible for the programmed cell death pathway.
Biochemical and Physiological Effects:
ACCPN has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce cell cycle arrest, and suppress tumor angiogenesis. In addition, ACCPN has been shown to have antioxidant properties, which may be beneficial for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACCPN in lab experiments is its high potency and selectivity towards cancer cells. This makes it a valuable tool for studying the underlying mechanisms of cancer cell growth and proliferation. However, one of the limitations of using ACCPN is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of ACCPN. One potential area of focus is the optimization of its chemical structure to enhance its potency and selectivity towards cancer cells. Another area of interest is the investigation of its potential applications in other fields, such as material science and catalysis. Furthermore, the development of new drug delivery systems may overcome the solubility issues associated with ACCPN and improve its efficacy in vivo.

Synthesis Methods

The synthesis of ACCPN involves the reaction between 4-chlorobenzaldehyde, malononitrile, and 2-acetylthiophene in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation followed by a cyclization reaction to form the pyridine ring. The resulting compound is then subjected to a thionation reaction to form the thioxo group.

Scientific Research Applications

ACCPN has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, ACCPN has been reported to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.